2-(4-fluorophenyl)-N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H25FN6OS/c1-30-21-25-19(27-10-3-2-4-11-27)17-14-24-28(20(17)26-21)12-9-23-18(29)13-15-5-7-16(22)8-6-15/h5-8,14H,2-4,9-13H2,1H3,(H,23,29)
• InChI Key: FFJOKZFLUNVFPW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCNC(=O)CC3=CC=C(C=C3)F)C(=N1)N4CCCCC4
• Molecular Formula: C21H25FN6OS
• Molecular Weight: 428.5 g/mol
• CAS No.: 941985-74-6

Description

2-(4-fluorophenyl)-N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H25FN6OS and its molecular weight is 428.53. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antitumor Activity

Compounds with pyrazolo[3,4-d]pyrimidine derivatives have shown promise in anticancer research. For instance, novel pyrazolo[3,4-d]pyrimidine derivatives exhibited mild to moderate antitumor activity against human breast adenocarcinoma cell lines, highlighting their potential as therapeutic agents in cancer treatment (El-Morsy et al., 2017). Such compounds are synthesized and assessed for their ability to inhibit cancer cell proliferation, offering a pathway for developing new anticancer drugs.

Synthesis and Structural Analysis

The synthesis and structural analysis of related compounds, such as pyrazolo[1,5-a]pyrimidines and their derivatives, have been extensively studied. These compounds are synthesized through various chemical reactions, and their structures are elucidated using techniques like NMR, IR, and mass spectrometry. For example, a series of novel pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, demonstrating the versatility of these compounds in medicinal chemistry (Rahmouni et al., 2016).

Imaging and Receptor Binding

Certain derivatives of pyrazolo[3,4-d]pyrimidine have been explored for their potential in imaging and receptor binding, particularly in positron emission tomography (PET) imaging for cancer and neuroinflammation. For instance, novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their binding affinity to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These studies provide insights into the role of such compounds in developing diagnostic tools for neuroinflammatory conditions and potentially for cancer imaging (Damont et al., 2015).

Molecular Design for Enhanced Solubility and Absorption

The molecular design of related compounds to enhance their aqueous solubility and oral absorption has been a focus area, particularly for developing better pharmacokinetic profiles. For example, modifications in the molecular structure of acyl-coenzyme A:cholesterol O-acyltransferase (ACAT) inhibitors have led to significant improvements in solubility and absorption, showcasing the importance of chemical design in drug development (Shibuya et al., 2018).